(S)-ADB-BINACA-d5

• Molecular Formula: C21H24N4O2
• Molecular Weight: 369.5 g/mol
• InChI: InChI=1S/C21H24N4O2/c1-21(2,3)18(19(22)26)23-20(27)17-15-11-7-8-12-16(15)25(24-17)13-14-9-5-4-6-10-14/h4-12,18H,13H2,1-3H3,(H2,22,26)(H,23,27)/t18-/m1/s1/i4D,5D,6D,9D,10D
• InChIKey: IUFIUAWRCUVUCQ-BMWQTQCHSA-N

(S)-ADB-BINACA-d5: Deuterated Internal Standard

(S)-ADB-BINACA-d5 is a deuterium-labeled analogue of the synthetic cannabinoid ADB-BINACA, specifically intended for use as an internal standard in quantitative analysis via GC-MS or LC-MS . ADB-BINACA is a potent agonist of the CB1 receptor with a binding affinity (Ki) of 0.33 nM [1], and its detection in forensic and research samples requires precise quantification. The deuterated standard ensures accurate measurement by co-eluting with the analyte while providing a distinct mass spectrometric signal, thereby correcting for matrix effects and instrumental variability [2].

Use Context Deuterated internal standard for LC-MS / GC-MS quantitation of ADB-BINACA

Key Attribute Co-elutes with target analyte; corrects matrix effects via distinct mass signal

Workflow Integration Supports forensic and preclinical bioanalytical method workflows

• [1] Wikipedia. ADB-BINACA. Accessed 2026. View Source
• [2] PharmaSOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies. 2025. View Source

(S)-ADB-BINACA-d5 Irreplaceability

Generic substitution of internal standards is not scientifically valid due to fundamental differences in chromatographic behavior, ionization efficiency, and matrix effects. Stable isotope-labeled internal standards (SIL-IS) must closely match the physicochemical properties of the target analyte to ensure co-elution and compensate for variations in sample preparation and instrument response . Non-isotopic or structurally dissimilar standards can introduce significant quantification bias, leading to inaccurate forensic or pharmacokinetic conclusions. (S)-ADB-BINACA-d5 provides the exact match in retention time and fragmentation pattern required for reliable ADB-BINACA quantification, which cannot be achieved with other deuterated synthetic cannabinoid standards [1].

SIL-IS (S)-ADB-BINACA-d5 Exact co-elution and matched fragmentation with the analyte

Non-isotopic standard Retention time mismatch and ionization differences may shift quantification

+5 Da mass shift Supports distinct signal with minimal isotopic overlap

Lower deuterium (e.g., +3 Da) Risk of spectral overlap with analyte's natural isotopic envelope

• [1] ResolveMass Laboratories. Deuterated Internal Standards in LC-MS Quantitation. LinkedIn. 2024. View Source

(S)-ADB-BINACA-d5 Quantitative Comparison

Isotopic Purity and Mass Shift

(S)-ADB-BINACA-d5 provides a +5 Da mass shift relative to the non-deuterated analyte, a critical design feature to prevent spectral overlap and ensure accurate quantification . The recommended mass difference for a deuterated internal standard is at least +3 Da to avoid interference from the natural isotopic distribution of the analyte . Competing internal standards with fewer deuterium atoms (e.g., +3 Da) or those with identical nominal mass may co-elute and share isotopic envelopes, introducing quantification errors in complex matrices .

Isotopic Purity & Mass Shift

Class-level

+5 Da vs typical +3 Da (2 Da greater separation)

Supports reduced risk of isotopic interference at low analyte levels

Design-principle inference; verify in target matrix

Evidence Dimension	Mass Difference (Analyte vs. IS)
Target Compound Data	+5 Da (d5 labeling)
Comparator Or Baseline	Typical +3 Da deuterated standards
Quantified Difference	2 Da greater mass separation
Conditions	LC-MS/MS analysis of complex biological matrices (inferred from design principles)

Why This Matters

A +5 Da mass difference minimizes the risk of isotopic interference, ensuring that the internal standard signal remains distinct from the analyte's natural isotopic envelope, which is critical for accurate quantitation at low concentrations.

Certified Purity

The Cayman Chemical formulation of (S)-ADB-BINACA-d5 is certified to a purity of ≥95% . In contrast, non-certified or research-grade analogs of synthetic cannabinoid internal standards may exhibit lower purity (>90%) or undefined impurity profiles, which can introduce significant quantification bias, particularly when the impurity itself has a similar mass spectrometric response [1]. Using a certified reference material ensures that the internal standard contributes minimal background interference and that the measured analyte concentrations are not artificially inflated or suppressed due to co-eluting contaminants.

Certified Purity

Reported

≥95% (Cayman) vs >90% (research-grade)

Higher certified purity may reduce impurity-related quantification bias

Supplier CoA; cross-study comparability requires verification

Evidence Dimension	Purity
Target Compound Data	≥95% (Cayman formulation)
Comparator Or Baseline	Research-grade internal standards (typical purity >90%)
Quantified Difference	Minimum 5% absolute purity improvement
Conditions	Supplier Certificate of Analysis; typical industry practices

Why This Matters

Higher certified purity reduces the risk of quantification errors from impurities, ensuring more reliable data for forensic casework and pharmacokinetic studies.

• [1] PharmaSOP. SOP for Use of Internal Standards in LC-MS/MS Analysis for BA/BE Studies. 2025. View Source

Solubility in DMSO

(S)-ADB-BINACA-d5 demonstrates a solubility of 5 mg/mL in DMSO . This solubility enables the preparation of concentrated stock solutions (e.g., 10 mM) which are essential for spiking experiments and calibration curve preparation . While other deuterated synthetic cannabinoid internal standards may have similar solubility profiles, this specific value ensures that (S)-ADB-BINACA-d5 can be reliably incorporated into standard laboratory workflows for ADB-BINACA analysis without the need for additional optimization or the use of less common solvents that could compromise sample integrity.

Solubility in DMSO

Method context

5 mg/mL; supports 10 mM stock preparation

Defined solubility facilitates standard stock preparation without additional solvent optimization

Vendor-reported value; confirm under laboratory conditions

Evidence Dimension	Solubility in DMSO
Target Compound Data	5 mg/mL
Comparator Or Baseline	Generic deuterated standards (variable solubility)
Quantified Difference	Not directly comparable; provides a defined and practical working concentration.
Conditions	Vendor-provided solubility data at ambient temperature

Why This Matters

A defined and practical DMSO solubility ensures seamless integration into standard analytical workflows, reducing the need for solvent optimization and minimizing potential sample preparation errors.

(S)-ADB-BINACA-d5 Application Scenarios

Forensic Quantification of ADB-BINACA

In forensic casework, the accurate quantification of ADB-BINACA is critical for legal proceedings and toxicological interpretation. The use of (S)-ADB-BINACA-d5 as an internal standard, with its certified purity (≥95%) and +5 Da mass difference , ensures that matrix effects and instrument variability are effectively corrected, leading to defensible and reproducible results. This is particularly important when reporting low ng/mL concentrations in blood or urine.

Preclinical Pharmacokinetics

For researchers investigating the in vivo fate of ADB-BINACA, (S)-ADB-BINACA-d5 provides the necessary analytical precision to monitor plasma concentrations over time. The deuterated standard's co-elution with the analyte allows for robust quantification in complex matrices like plasma or tissue homogenates, enabling accurate calculation of pharmacokinetic parameters such as half-life, Cmax, and AUC, as demonstrated in comparative rodent studies of similar synthetic cannabinoids [1].

Method Development and Validation

Laboratories developing or validating LC-MS/MS methods for ADB-BINACA in various matrices (e.g., urine, oral fluid, hair) require a reliable internal standard. (S)-ADB-BINACA-d5, with its documented solubility in DMSO (5 mg/mL) , facilitates the preparation of calibration standards and quality control samples, streamlining the method development process and ensuring the long-term stability of stock solutions stored at -20°C .

Application

Selection Property

Validation Focus

Forensic Toxicology Research

Deuterium-labeled co-elution with distinct mass signal

Matrix-effect correction and quantification reproducibility in forensic research matrices

Preclinical Pharmacokinetics

Analyte-matched retention time and ionization for plasma/tissue bioanalysis

PK parameter estimation (half-life, Cmax, AUC) in preclinical models

Method Development & Validation

Defined DMSO solubility and certified high purity

Calibration standard preparation and method robustness

• [1] Zhou F, Wang X, Tan S, et al. Differential cannabinoid-like effects and pharmacokinetics of ADB-BICA, ADB-BINACA, ADB-4en-PINACA and MDMB-4en-PINACA in mice: A comparative study. Addiction Biology. 2024; 29(2):e13372. View Source